Cas no 600171-68-4 (26Rfa, Hypothalamic Peptide, human)

• Product Name: 26Rfa, Hypothalamic Peptide, human
• CAS No: 600171-68-4
• MF: C₁₂₇H₁₉₄N₃₆O₃₈
• MW: 2833.11768865585
• CID: 951071
• PubChem ID: 146159308
• Update Time: 2025-06-30

26Rfa, Hypothalamic Peptide, human Chemical and Physical Properties

Names and Identifiers

• h-thr-ser-gly-pro-leu-gly-asn-leu-ala-glu-glu-leu-asn-gly-tyr-ser-arg-lys-lys-gly-gly-phe-ser-phe-arg-phe-nh2
• ORPHAN GPCR SP9155 AGONIST P518 (HUMAN)
• Orphan GPCR SP9155 Agonist P518 (human) P518 (human)
• ORPHAN G-PROTEIN COUPLED RECEPTOR SP9155 AGONIST PEPTIDE P518 (HUMAN)
• 26Rfa, Hypothalamic Peptide, human
• 600171-68-4

• Inchi： 1S/C127H194N36O38/c1-66(2)49-82(158-123(198)94-35-24-48-163(94)101(175)62-143-109(184)91(63-164)162-124(199)104(132)70(8)167)107(182)141-61-100(174)147-89(57-96(131)170)120(195)155-83(50-67(3)4)115(190)144-69(7)105(180)148-80(40-42-102(176)177)113(188)153-81(41-43-103(178)179)114(189)154-84(51-68(5)6)116(191)157-88(56-95(130)169)108(183)142-60-99(173)146-86(54-74-36-38-75(168)39-37-74)118(193)160-92(64-165)121(196)152-78(33-22-46-137-126(133)134)111(186)150-77(32-19-21-45-129)110(185)149-76(31-18-20-44-128)106(181)140-58-97(171)139-59-98(172)145-85(52-71-25-12-9-13-26-71)117(192)161-93(65-166)122(197)156-87(53-72-27-14-10-15-28-72)119(194)151-79(34-23-47-138-127(135)136)112(187)159-90(125(200)201)55-73-29-16-11-17-30-73/h9-17,25-30,36-39,66-70,76-94,104,164-168H,18-24,31-35,40-65,128-129,132H2,1-8H3,(H2,130,169)(H2,131,170)(H,139,171)(H,140,181)(H,141,182)(H,142,183)(H,143,184)(H,144,190)(H,145,172)(H,146,173)(H,147,174)(H,148,180)(H,149,185)(H,150,186)(H,151,194)(H,152,196)(H,153,188)(H,154,189)(H,155,195)(H,156,197)(H,157,191)(H,158,198)(H,159,187)(H,160,193)(H,161,192)(H,162,199)(H,176,177)(H,178,179)(H,200,201)(H4,133,134,137)(H4,135,136,138)
• InChI Key： MLYPFGRTAAPWHZ-UHFFFAOYSA-N
• SMILES： O=C(C1CCCN1C(CNC(C(CO)NC(C(C(C)O)N)=O)=O)=O)NC(C(NCC(NC(C(NC(C(NC(C)C(NC(C(NC(C(NC(C(NC(C(NCC(NC(CC1C=CC(=CC=1)O)C(NC(CO)C(NC(C(NC(C(NC(C(NCC(NCC(NC(C(NC(CO)C(NC(CC1C=CC=CC=1)C(NC(C(NC(C(=O)O)CC1C=CC=CC=1)=O)CCCNC(=N)N)=O)=O)=O)CC1C=CC=CC=1)=O)=O)=O)CCCCN)=O)CCCCN)=O)CCCNC(=N)N)=O)=O)=O)=O)CC(N)=O)=O)CC(C)C)=O)CCC(=O)O)=O)CCC(=O)O)=O)=O)CC(C)C)=O)CC(N)=O)=O)=O)CC(C)C

Computed Properties

• Exact Mass: 2832.4388307g/mol
• Monoisotopic Mass: 2831.4354759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 43
• Hydrogen Bond Acceptor Count: 43
• Heavy Atom Count: 201
• Rotatable Bond Count: 96
• Complexity: 6380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 22
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -15.6
• Topological Polar Surface Area: 1220

Experimental Properties

• Solubility: biological extracorporealIn Vitro:H2OPeptide Solubility and Storage Guidelines

26Rfa, Hypothalamic Peptide, human Security Information

• Storage Condition：Please store the product under the recommended condition sin the description

Additional information on 26Rfa, Hypothalamic Peptide, human

Introduction to 26Rfa, Hypothalamic Peptide, human (CAS No: 600171-68-4)

The compound 26Rfa, Hypothalamic Peptide, human, identified by the Chemical Abstracts Service Number (CAS No) 600171-68-4, represents a significant advancement in the field of neuroendocrinology and pharmaceutical research. This peptide, derived from the human hypothalamus, has garnered considerable attention due to its unique biological functions and potential therapeutic applications. The hypothalamus, a critical region of the brain, plays a pivotal role in regulating various physiological processes, including hormone secretion, appetite, and stress responses. Peptides originating from this region are of particular interest because they often mediate complex interactions within the endocrine and nervous systems.

Recent studies have highlighted the multifaceted roles of hypothalamic peptides in maintaining homeostasis and responding to environmental cues. Among these, 26Rfa has been implicated in the regulation of metabolic processes, particularly in the context of energy balance and glucose homeostasis. Research indicates that this peptide may interact with specific receptors in the hypothalamus to modulate the release of hormones such as insulin and leptin, which are crucial for appetite regulation and energy expenditure. The precise mechanisms by which 26Rfa exerts its effects are still under investigation, but preliminary findings suggest that it may influence downstream signaling pathways involved in metabolic adaptation.

The therapeutic potential of 26Rfa is particularly relevant in the context of metabolic disorders such as obesity and type 2 diabetes. These conditions are characterized by dysregulation of energy balance and impaired glucose metabolism, often linked to defects in hypothalamic function. By targeting the hypothalamic peptide system, compounds like 26Rfa could offer a novel approach to treating these prevalent diseases. For instance, studies have demonstrated that administration of 26Rfa can lead to reductions in food intake and body weight gain in animal models, suggesting its potential as an anti-obesity agent. Additionally, its ability to modulate insulin sensitivity may make it a valuable candidate for managing hyperglycemia associated with diabetes.

From a pharmacological perspective, 26Rfa represents an intriguing example of how peptides can be leveraged for therapeutic purposes. Unlike small-molecule drugs, peptides often exhibit high specificity due to their precise structural motifs. This specificity allows them to interact with target receptors without affecting other systems in the body. However, peptides also present unique challenges in terms of bioavailability and stability. To address these issues, researchers are exploring various strategies such as peptide mimetics and delivery systems that enhance their pharmacokinetic properties. Advances in these areas could significantly expand the therapeutic applications of peptides like 26Rfa.

The synthesis and characterization of 26Rfa (CAS No: 600171-68-4) have been facilitated by advancements in solid-phase peptide synthesis (SPPS) and mass spectrometry techniques. These methods allow for the precise construction of complex peptide structures and their accurate identification. The availability of high-purity 26Rfa has enabled researchers to conduct detailed studies on its biological activity and interaction with target proteins. Such studies are essential for understanding its mode of action and for designing derivatives with improved efficacy or reduced side effects.

In recent years, there has been growing interest in harnessing the potential of hypothalamic peptides for treating neurological disorders beyond metabolic diseases. The hypothalamus is intricately connected to other brain regions involved in mood regulation, stress response, and cognitive function. Therefore, peptides like 26Rfa may also play roles in conditions such as depression or anxiety disorders. Preliminary evidence suggests that modulation of hypothalamic peptide signaling could influence neurotransmitter systems relevant to these conditions. While further research is needed to fully elucidate these mechanisms, the findings are promising for developing novel therapeutic strategies.

The regulatory landscape for peptide-based therapeutics is evolving rapidly as their potential becomes more apparent. Regulatory agencies such as the U.S. Food and Drug Administration (FDA) have established guidelines for the approval of peptide drugs based on their unique properties. These guidelines emphasize considerations such as bioavailability, immunogenicity, and manufacturing scalability. Companies developing peptide therapeutics like 26Rfa must navigate this complex regulatory environment to bring their products to market effectively.

In conclusion,26Rfa, Hypothalamic Peptide (CAS No: 600171-68-4), represents a promising area of research with significant implications for both metabolic diseases and neurological disorders. Its ability to modulate key physiological processes makes it a valuable candidate for future therapeutic applications. As research continues to uncover its mechanisms of action and optimize its pharmacological properties,26Rfa could emerge as a cornerstone compound in next-generation treatments targeting energy balance and brain function.